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Compound of Interest

Compound Name: Tcpobop

Cat. No.: B1682610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of 1,4-Bis[2-(3,5-dichloropyridyloxy)]benzene (TCPOBOP), a potent and specific agonist of the

mouse constitutive androstane receptor (CAR), in mouse models. TCPOBOP is a valuable tool

for studying xenobiotic metabolism, drug-drug interactions, liver physiology, and CAR-mediated

signaling pathways.

Introduction
TCPOBOP is a non-genotoxic rodent carcinogen that induces significant liver enlargement and

hepatocyte proliferation in mice.[1][2] Its primary mechanism of action is the activation of CAR

(Nr1i3), a nuclear receptor highly expressed in the liver and small intestine.[3] Upon activation,

CAR translocates to the nucleus and forms a heterodimer with the retinoid X receptor (RXR),

leading to the transcriptional regulation of a wide array of target genes involved in drug

metabolism, detoxification, and lipid homeostasis.[3][4] Commonly studied CAR target genes

include Cytochrome P450 enzymes such as Cyp2b10 and Cyp3a11.[3]

Quantitative Data Summary
The following tables summarize common dosage regimens and reported effects of TCPOBOP
in various mouse strains. It is crucial to note that the optimal dose and treatment schedule can

vary depending on the mouse strain, sex, age, and specific experimental goals.
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Table 1: TCPOBOP Dosage and Administration in Mouse Models

Parameter Details Reference

Dosage Range
0.2 mg/kg to 3 mg/kg body

weight
[5][6]

Common Dose
3 mg/kg body weight (receptor-

saturating dose)
[6][7]

ED50
~0.2 mg/kg for Cyp2b10

induction
[6][8]

Administration Route
Intraperitoneal (i.p.) injection,

Oral gavage
[5]

Vehicle
Corn oil, Corn oil with 1%-10%

DMSO
[8][7]

Frequency
Single dose, daily, twice a

week, weekly
[5][9][10][11]

Treatment Duration
Acute (3 hours to a few days),

Chronic (weeks)
[5][7]

Table 2: Reported Physiological and Molecular Effects of TCPOBOP in Mice
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Effect Observation Mouse Strain Dosage Reference

Hepatomegaly

Significant

increase in liver-

to-body weight

ratio

CD-1, C57BL/6 3 mg/kg [5][6][12]

Hepatocyte

Proliferation

Increased

hepatocyte

proliferation

CD-1 3 mg/kg [1]

Gene Induction

Upregulation of

Cyp2b10,

Cyp2c55,

Cyp3a11,

Ugt1a1

CD-1, C57BL/6 0.2 - 3 mg/kg [1][3][8]

Steatosis

Induction of

pericentral

steatosis

CD-1 3 mg/kg [5][13]

Sex Differences

Females may

exhibit a stronger

proliferative

response

CD-1 Not specified [4]

Neonatal Effects

Neonatal

exposure can

lead to persistent

changes in drug

metabolism

CD-1 3 mg/kg [14]

Experimental Protocols
Preparation and Administration of TCPOBOP
Materials:

TCPOBOP (powder)
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Corn oil (vehicle)

Dimethyl sulfoxide (DMSO, optional, for aiding dissolution)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Syringes and needles for injection or gavage needles

Procedure:

Stock Solution Preparation (Optional): For easier handling and dilution, a concentrated stock

solution of TCPOBOP in DMSO can be prepared (e.g., 7.5 mg/mL).[5] Store at -20°C.

Working Solution Preparation:

Without DMSO: Directly dissolve TCPOBOP powder in corn oil to the desired final

concentration (e.g., 0.15 mg/mL for a 3 mg/kg dose assuming a 20 µL/g injection volume).

This may require vortexing and gentle heating.

With DMSO: Dilute the TCPOBOP stock solution in corn oil to the final desired

concentration. For example, to prepare a working solution for a 3 mg/kg dose with a low

corn oil regimen, dilute a 7.5 mg/mL DMSO stock 10-fold into corn oil to get 0.75 mg/mL in

10% DMSO/90% corn oil.[5]

Administration:

Intraperitoneal (i.p.) Injection: Administer the prepared TCPOBOP solution to the mice

using a sterile syringe and needle. The injection volume is typically 4-20 µL per gram of

body weight.[5]

Oral Gavage: Administer the solution directly into the stomach using a gavage needle.

Measurement of Liver-to-Body Weight Ratio
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Materials:

Balance for weighing mice

Dissection tools

Paper towels

Balance for weighing organs

Procedure:

Record the final body weight of the mouse.

Euthanize the mouse using an approved method.

Perform a laparotomy to expose the abdominal cavity.

Carefully dissect the entire liver, freeing it from connecting tissues.

Blot the liver dry on a paper towel to remove excess blood and fluid.

Weigh the liver and record the value.

Calculate the liver-to-body weight ratio: (Liver Weight (g) / Body Weight (g)) * 100.[15]

RNA Extraction and Gene Expression Analysis
Materials:

Dissected liver tissue

RNase-free tubes and reagents

Homogenizer

RNA extraction kit (e.g., TRIzol, RNeasy)

Spectrophotometer (e.g., NanoDrop)
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cDNA synthesis kit

qPCR master mix

Primers for target genes (e.g., Cyp2b10, Gapdh)

Real-time PCR system

Procedure:

Excise a small piece of liver tissue (20-30 mg) immediately after dissection and snap-freeze

in liquid nitrogen or place in an RNA stabilization solution.

Extract total RNA from the liver tissue using a commercial kit according to the manufacturer's

instructions.

Assess the quantity and quality of the extracted RNA using a spectrophotometer.

Synthesize cDNA from the total RNA using a reverse transcription kit.

Perform quantitative real-time PCR (qPCR) to analyze the expression of target genes. Use a

housekeeping gene (e.g., Gapdh, Actb) for normalization.

Analyze the qPCR data using the ΔΔCt method to determine the fold change in gene

expression relative to a control group.
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Click to download full resolution via product page

Caption: TCPOBOP activation of the CAR signaling pathway.
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Caption: A typical experimental workflow for a TCPOBOP study in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for TCPOBOP Dosage
in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682610#tcpobop-dosage-for-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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